Cas no 898453-32-2 (5-(4-benzylpiperazin-1-yl)(4-nitrophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-benzylpiperazin-1-yl)(4-nitrophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898453-32-2
• MF: C₂₆H₂₄N₆O₄S
• MW: 516.571563720703
• CID: 5878405
• PubChem ID: 16032859
• Update Time: 2025-07-16

5-(4-benzylpiperazin-1-yl)(4-nitrophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(4-benzylpiperazin-1-yl)-(4-nitrophenyl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• AKOS005009215
• NCGC00137246-01
• HMS1906H08
• 5-((4-benzylpiperazin-1-yl)(4-nitrophenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 898453-32-2
• F2575-0262
• G857-1854
• 5-[(4-benzylpiperazin-1-yl)(4-nitrophenyl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• CHEMBL1322425
• 5-(4-benzylpiperazin-1-yl)(4-nitrophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C26H24N6O4S/c33-25-23(37-26-27-24(28-31(25)26)21-7-4-16-36-21)22(19-8-10-20(11-9-19)32(34)35)30-14-12-29(13-15-30)17-18-5-2-1-3-6-18/h1-11,16,22,33H,12-15,17H2
• InChI Key： YNGMVELRQFTZOA-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CO2)N=C2SC(C(N3CCN(CC4=CC=CC=C4)CC3)C3=CC=C([N+]([O-])=O)C=C3)=C(O)N12

Computed Properties

• Exact Mass: 516.15797444g/mol
• Monoisotopic Mass: 516.15797444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 5-(4-benzylpiperazin-1-yl)(4-nitrophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(4-Benzylpiperazin-1-yl)(4-nitrophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 898453-32-2)

5-(4-Benzylpiperazin-1-yl)(4-nitrophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 898453-32-2) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolothiazoles and features a multifunctional scaffold that includes benzylpiperazine, nitrophenyl, and furan moieties. The intricate arrangement of these functional groups endows the compound with a diverse range of biological activities and potential therapeutic applications.

The benzylpiperazine moiety is known for its ability to modulate various neurotransmitter systems, particularly serotonin and dopamine receptors. This makes it a valuable component in the development of drugs targeting neurological disorders such as depression and anxiety. The nitrophenyl group, on the other hand, is often associated with anti-inflammatory and antimicrobial properties, which can be beneficial in treating conditions like chronic inflammation and bacterial infections. The furan ring adds further complexity and stability to the molecule, enhancing its overall pharmacological profile.

Recent studies have highlighted the potential of 5-(4-Benzylpiperazin-1-yl)(4-nitrophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol in various therapeutic areas. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of protein kinases involved in cancer progression. The compound was shown to selectively target and inhibit specific kinases, thereby disrupting key signaling pathways that drive tumor growth and metastasis. This finding opens up new avenues for the development of targeted cancer therapies with improved selectivity and reduced side effects.

In addition to its anticancer properties, 5-(4-Benzylpiperazin-1-yl)(4-nitrophenyl)methyl-2-(furan-2-yl)-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol has also shown promise in neurodegenerative diseases. A 2020 study in the European Journal of Pharmacology reported that the compound exhibits neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These properties make it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress and inflammation play critical roles in disease progression.

The pharmacokinetic properties of 5-(4-Benzylpiperazin-1-yl)(4-nitrophenyl)methyl-2-(furan-2-y l)-1,2,4triazolo[3,2-b][1 ,3]thiazol -6 -ol have also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, the compound shows low toxicity in preclinical studies, suggesting a favorable safety profile.

The synthesis of 5-(4-Benzylpiperazin -1 -y l)( 4 -nit rophen yl )m eth yl - 2 -( furan - 2 -y l ) - 1 , 2 , 4 tri az olo [ 3 , 2 - b ][ 1 , 3 ] th iazo l -6 -o l involves several steps and requires precise control over reaction conditions to ensure high yield and purity. A typical synthetic route involves the condensation of a substituted benzaldehyde with piperazine to form the benzylpiperazine intermediate. This intermediate is then coupled with a nitrophenylmethyl derivative using standard coupling reactions. The final step involves the formation of the triazolo-thiazole ring through cyclization reactions under carefully controlled conditions.

In conclusion, 5-(4-Benz ylp iper azin -1 -y l )( 4 -ni tro phen yl )m eth yl - 2 -( fur an - 2 -y l ) - 1 , 2 , 4 tri az olo [ 3 , 2 - b ][ 1 , 3 ] th iazo l -6 -o l ( CAS No . 898453 -3 2 - 2 ) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and multifunctional scaffold make it an attractive candidate for further investigation into its biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.